2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide

• IUPAC Name: 2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide
• InChI: InChI=1S/C13H11F2NO3S/c1-19-11-4-2-3-10(8-11)16-20(17,18)13-7-9(14)5-6-12(13)15/h2-8,16H,1H3
• InChI Key: WMHCPZRFTMVRJI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NS(=O)(=O)C2=C(C=CC(=C2)F)F
• Molecular Formula: C13H11F2NO3S
• Molecular Weight: 299.29 g/mol

Description

2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide is an organic compound with the molecular formula C13H11F2NO3S It is characterized by the presence of two fluorine atoms at the 2 and 5 positions of the benzene ring, a methoxy group at the 3 position of the phenyl ring, and a sulfonamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 2,5-difluorobenzenesulfonyl chloride and 3-methoxyaniline.

Reaction Conditions: The reaction is carried out in the presence of a base, such as triethylamine, in an organic solvent like dichloromethane. The reaction mixture is stirred at room temperature for several hours.

Product Isolation: The product is isolated by filtration, followed by washing with water and drying under reduced pressure.

Industrial Production Methods

Industrial production of 2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide undergoes various types of chemical reactions, including:

Substitution Reactions: The fluorine atoms on the benzene ring can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The sulfonamide group can undergo oxidation and reduction reactions, leading to the formation of different derivatives.

Coupling Reactions: The compound can participate in coupling reactions, such as Suzuki–Miyaura coupling, to form more complex molecules.

Common Reagents and Conditions

Substitution Reactions: Reagents such as sodium methoxide or potassium tert-butoxide can be used for nucleophilic substitution reactions.

Oxidation and Reduction: Oxidizing agents like hydrogen peroxide or reducing agents like lithium aluminum hydride can be employed.

Coupling Reactions: Palladium catalysts and boron reagents are commonly used in Suzuki–Miyaura coupling reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted derivatives, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide involves its interaction with specific molecular targets. The sulfonamide group can form hydrogen bonds with biological molecules, while the fluorine atoms and methoxy group can influence the compound’s electronic properties and binding affinity. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

2,5-difluoro-N-phenylbenzenesulfonamide: Lacks the methoxy group, which can affect its chemical and biological properties.

2,5-difluoro-N-(4-methoxyphenyl)benzenesulfonamide: The methoxy group is at a different position, which can influence its reactivity and interactions.

2,5-dichloro-N-(3-methoxyphenyl)benzenesulfonamide: Chlorine atoms replace the fluorine atoms, leading to different chemical behavior.

Uniqueness

2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide is unique due to the specific arrangement of its functional groups, which confer distinct chemical and biological properties. The presence of both fluorine atoms and a methoxy group can enhance its stability, reactivity, and potential biological activity compared to similar compounds.